Cas no 1361691-90-8 (3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester)

• Product Name: 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester
• CAS No: 1361691-90-8
• MF: C₁₅H₁₁Cl₂FO₂
• MW: 313.151046037674
• CID: 4790110
• Update Time: 2025-06-13

3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester

• Inchi： 1S/C15H11Cl2FO2/c1-2-20-15(19)13-7-9(3-4-14(13)18)10-5-11(16)8-12(17)6-10/h3-8H,2H2,1H3
• InChI Key： QICIVYZFLLEURP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=C(C(=O)OCC)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester

Professional Introduction to 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester (CAS No. 1361691-90-8)

3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1361691-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl derivative class, characterized by its unique structural framework featuring chloro and fluoro substituents, which contribute to its distinct chemical properties and potential biological activities. The ethyl ester functionality at the carboxylic acid position further enhances its versatility as a synthetic intermediate in the development of novel molecules.

The structural motif of 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester positions it as a valuable building block for medicinal chemists exploring structure-activity relationships (SAR) in drug discovery. The presence of both electron-withdrawing chloro groups and an electron-donating fluoro group creates a delicate balance that can influence metabolic stability, binding affinity, and overall pharmacokinetic profiles. Such features are often exploited in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, biphenyl derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The specific substitution pattern of 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester makes it an intriguing candidate for further investigation. For instance, researchers have explored similar biphenyl compounds as modulators of G-protein coupled receptors (GPCRs), which play a crucial role in signal transduction within cells. The chloro and fluoro substituents may enhance interactions with specific amino acid residues in the receptor binding pocket, thereby improving drug efficacy.

Moreover, the ethyl ester group in this compound can be readily modified through hydrolysis or transesterification reactions, allowing for the synthesis of various derivatives with tailored properties. This flexibility is particularly useful in hit-to-lead optimization campaigns, where rapid diversification of the molecular scaffold is essential. Recent advances in combinatorial chemistry and flow synthesis have enabled high-throughput screening of such intermediates, accelerating the discovery process.

From a synthetic chemistry perspective, 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester serves as a precursor for more complex molecules. Its preparation typically involves multi-step reactions starting from commercially available biphenyl precursors, followed by selective halogenation and functional group transformations. The efficiency of these synthetic routes is critical for large-scale production, and recent studies have focused on optimizing catalytic methods to minimize byproducts and improve yields.

The pharmacological potential of 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester has not been fully elucidated, but preliminary in vitro studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors. For example, its structural similarity to known kinase inhibitors has prompted investigations into its effects on protein phosphorylation pathways. Additionally, the fluorine atom is known to enhance lipophilicity and metabolic stability, which are desirable traits in drug candidates.

In conclusion, 3',5'-Dichloro-4-fluoro-biphenyl-3-carboxylic acid ethyl ester (CAS No. 1361691-90-8) represents a promising intermediate in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable tool for exploring new therapeutic agents. As research continues to uncover novel biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in the development of next-generation drugs.